N-(4-{2-[(4-hydroxy-6-iodo-2-quinazolinyl)thio]acetyl}phenyl)acetamide

• IUPAC Name: N-[4-[2-[(6-iodo-4-oxo-3H-quinazolin-2-yl)sulfanyl]acetyl]phenyl]acetamide
• InChI: InChI=1S/C18H14IN3O3S/c1-10(23)20-13-5-2-11(3-6-13)16(24)9-26-18-21-15-7-4-12(19)8-14(15)17(25)22-18/h2-8H,9H2,1H3,(H,20,23)(H,21,22,25)
• InChI Key: GQJVYAMZXSJVLR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)CSC2=NC3=C(C=C(C=C3)I)C(=O)N2
• Molecular Formula: C18H14IN3O3S
• Molecular Weight: 479.3 g/mol

Description

N-(4-{2-[(4-hydroxy-6-iodo-2-quinazolinyl)thio]acetyl}phenyl)acetamide, commonly known as HIQ-5, is a novel compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. HIQ-5 is a synthetic derivative of the naturally occurring compound, quinazoline, and has been found to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of HIQ-5 is not fully understood, but it is believed to involve the inhibition of several key enzymes and signaling pathways involved in cancer cell growth and proliferation. HIQ-5 has been shown to inhibit the activity of the enzyme, cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, which are known to promote inflammation and cancer cell growth.
Biochemical and Physiological Effects
HIQ-5 has been found to have several biochemical and physiological effects, including the inhibition of cancer cell growth and proliferation, the induction of apoptosis (programmed cell death), and the inhibition of angiogenesis (the formation of new blood vessels). HIQ-5 has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of HIQ-5 for lab experiments is its potential as a novel anticancer agent. It has been shown to have potent activity against several types of cancer cells, and may be useful in the development of new cancer therapies. However, there are also some limitations to the use of HIQ-5 in lab experiments, including its relatively low solubility in water, which may limit its bioavailability and efficacy.

Future Directions

There are several potential future directions for research on HIQ-5, including the development of new formulations with improved solubility and bioavailability, the investigation of its potential as a therapeutic agent for other diseases, such as inflammatory disorders and neurodegenerative diseases, and the exploration of its mechanism of action at the molecular level.
In conclusion, HIQ-5 is a novel compound with significant potential for therapeutic applications in the field of medicinal chemistry. Its unique chemical structure and wide range of biological activities make it a promising candidate for the development of new cancer therapies and other disease treatments. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Scientific Research Applications

HIQ-5 has been the subject of extensive research in the field of medicinal chemistry due to its potential therapeutic applications. It has been found to possess a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. HIQ-5 has also been shown to inhibit the growth of several types of cancer cells, including breast, prostate, and lung cancer cells.